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Compound of Interest

Trifluoroacetaldehyde methyl
Compound Name:
hemiacetal

cat. No.: B1215177

In-depth Technical Guide: Trifluoroacetaldehyde
Methyl Hemiacetal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of Trifluoroacetaldehyde Methyl Hemiacetal (CAS No. 431-46-
9). The information is compiled from various Safety Data Sheets (SDS) and chemical
databases to ensure a thorough understanding for professionals in research and development.

Chemical and Physical Properties

Trifluoroacetaldehyde methyl hemiacetal, also known as 2,2,2-trifluoro-1-methoxyethanol, is
a colorless to almost colorless clear liquid. It is often supplied with a small percentage of
methanol. This compound serves as a stable source of the volatile trifluoroacetaldehyde,
making it a valuable reagent in organic synthesis, particularly for the introduction of the
trifluoromethyl group into molecules.[1]

Table 1: Physical and Chemical Properties of Trifluoroacetaldehyde Methyl Hemiacetal
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Property Value Source(s)
Molecular Formula C3H5F302 [2]
Molecular Weight 130.07 g/mol [3]
CAS Number 431-46-9 [2]
Appearance Colorl.ess' to almost colorless

clear liquid
Boiling Point 98 °C
104-106 °C [3][4]
Density 1.26 g/cm3 [5]
1.35 g/cm3 (at 20°C)
1.36 g/cm3 [31[4]
Flash Point 39°C
42 °C [31[4]
Refractive Index 1.33 [3]

pKa

10.43 + 0.20 (Predicted)

[3]

Hazard Identification and Classification

Trifluoroacetaldehyde methyl hemiacetal is classified as a hazardous substance. Itis a
flammable liquid and vapor and is harmful if swallowed.[1] It can cause serious eye irritation
and may cause respiratory irritation. Furthermore, there is evidence to suggest that it may
damage fertility or the unborn child and cause damage to organs (central nervous system and
auditory system) through single or prolonged or repeated exposure.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor.[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[5]

] o H360: May damage fertility or

Reproductive Toxicity 1B

the unborn child.

- o H370: Causes damage to
Specific Target Organ Toxicity
) 1 organs (Central nervous
(Single Exposure) )
system, Auditory system).

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation.[5]

H372: Causes damage to

. . organs (Central nervous
Specific Target Organ Toxicity )
1 system, Auditory system)
(Repeated Exposure)
through prolonged or repeated

exposure.

GHS Pictograms:
Flame, Health Hazard, Exclamation Mark[5]

Signal Word: Danger

Toxicological Information

Toxicological data for trifluoroacetaldehyde methyl hemiacetal is limited. The available data
from animal studies are summarized below.

Table 3: Acute Toxicity Data
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Route of Exposure  Species Dose Source(s)
Oral (LD50) Mouse 750 mg/kg [1]
Intraperitoneal (LD50)  Mouse 550 mg/kg [1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
trifluoroacetaldehyde methyl hemiacetal.

Handling

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]
Use explosion-proof electrical, ventilating, and lighting equipment.[2]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
appropriate cartridges.

e General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face
thoroughly after handling.

» Fire and Explosion Prevention: Keep away from heat, sparks, open flames, and other ignition
sources.[2] Take precautionary measures against static discharge.[2] Use only non-sparking
tools.

Storage

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]
e Store in a flammables area.[]

» Store locked up.
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¢ The product may be moisture-sensitive and should be stored under an inert gas. Some
suppliers recommend storage at 2-8°C.
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Handling Procedures

Ensure Adequate Ventilation Wear Appropriate PPE Avoid Ignition Sources Use Non-Sparking Tools
(Fume Hood) (Gloves, Goggles, Lab Coat) ) Ground Equipment
Storage Conditions
Yes [P Keep Container Store in Cool, Dry, Store Under ; .
2
In Use? Tightly Closed Well-Ventilated Area Inert Gas S el Uy =]
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Personal Exposure Fire

Isolate Spill Area Exl;lizzﬁglﬁwrﬁgnw?:ﬂa Cool Containers with Wear Full Protective Gear
(Foam, CO2, Dry Chemical) SIS IEY E] SEIzA

- " 5 Rinse Eyes with Water Rinse Mouth
Se:lko \r(/?e?iczle:r?eﬁllrion Rem%viﬁszosnl?nmvlvnitar:e\/(\jaﬂ?mmg for 15 minutes Do NOT Induce Vomiting Remove Ignition Sources
Seek Medical Attention Seek Medical Attention

Ventilate Area

Contain Spill with
Inert Material

Collect Waste in
Sealed Container
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1. Reaction Setup
(Ketone, Solvent, Inert Atmosphere)

'

2. Cool Reaction Mixture
(e.g., 0°C or -78°C)

'

3. Add Base Catalyst

'

4. Add Trifluoroacetaldehyde
Methyl Hemiacetal

5. Monitor Reaction

6. Quench Reaction
(e.g., sat. NH4CI)

i

7. Agueous Workup
and Extraction

'

8. Dry, Concentrate,
and Purify
(Column Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Trifluoroacetaldehyde methyl hemiacetal safety data
sheet (SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215177#trifluoroacetaldehyde-methyl-hemiacetal-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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